![molecular formula C8H6N3NaO3 B2386396 Sodium 6-methyl-3-oxo-2,3-dihydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylate CAS No. 2155855-19-7](/img/structure/B2386396.png)
Sodium 6-methyl-3-oxo-2,3-dihydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
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Overview
Description
Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date .
Synthesis Analysis
A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles has been introduced . This method provided the desired products with moderate to good yields . The gram-scale synthesis of the major product was carried out with good yields (up to 80%) .Molecular Structure Analysis
The structure of 1H- and 2H-pyrazolo[3,4-b]pyridines and diversity centers present on them have been studied . They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines .Chemical Reactions Analysis
The amorphous carbon-supported sulfonic acid (AC-SO3H) has been evaluated as a new-generation solid catalyst with outstanding activity . This strategy involves a sequential opening/closing cascade reaction .Scientific Research Applications
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines have been extensively studied for their biomedical applications . They have been found to have significant biological activity, which makes them of interest in the development of new therapeutic agents .
Synthesis of Indole Derivatives
Indole derivatives are important types of molecules in natural products and drugs . The structure of 1H-Pyrazolo[3,4-b]pyridines is similar to that of indoles, making them useful in the synthesis of indole derivatives .
Antimicrobial Potential
Some derivatives of 1H-Pyrazolo[3,4-b]pyridines have shown good antimicrobial potential . This makes them of interest in the development of new antimicrobial agents .
Synthesis of Fused Pyrazolo Compounds
1H-Pyrazolo[3,4-b]pyridines can be used in the synthesis of fused pyrazolo compounds . These compounds have a wide range of applications in various fields of chemistry .
Synthesis of Azapentalenes
1H-Pyrazolo[3,4-b]pyridines can be used in the synthesis of azapentalenes . Azapentalenes are a type of heterocyclic compound that have various applications in organic chemistry .
Development of Therapeutic Agents
Due to their biological activity, 1H-Pyrazolo[3,4-b]pyridines are of interest in the development of therapeutic agents for the treatment of various disorders .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds in the pyrazolo[3,4-b]pyridine family have been studied for their interactions with various targets . For instance, some pyrazolo[3,4-d]pyrimidine derivatives have been identified as novel CDK2 inhibitors .
Mode of Action
It’s worth noting that compounds in the pyrazolo[3,4-b]pyridine family have shown a broad spectrum of biological activities . For instance, some derivatives have demonstrated cytotoxic activities against various cell lines
properties
IUPAC Name |
sodium;6-methyl-3-oxo-1,2-dihydropyrazolo[3,4-b]pyridine-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3.Na/c1-3-2-4(8(13)14)5-6(9-3)10-11-7(5)12;/h2H,1H3,(H,13,14)(H2,9,10,11,12);/q;+1/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDCVBLGCPFSKEL-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=N1)NNC2=O)C(=O)[O-].[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N3NaO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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